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Introduction: The Role of CBP/p300 and the Impact
of Inhibition
The paralogous proteins CREB-binding protein (CBP) and p300 are crucial transcriptional co-

activators that play a central role in regulating gene expression.[1][2] They function as histone

acetyltransferases (HATs), enzymes that transfer an acetyl group to lysine residues on histone

tails.[3][4] This acetylation neutralizes the positive charge of histones, weakening their

interaction with DNA and leading to a more relaxed chromatin structure. This "open" chromatin

state allows transcription factors and the cellular transcription machinery to access DNA,

thereby promoting gene expression.[3][5] Due to their significant role in activating the

transcription of oncogenes and promoting cancer cell proliferation, survival, and drug

resistance, CBP/p300 have emerged as promising therapeutic targets.[1][6]

PF-CBP1 is a potent and selective inhibitor of the CBP/p300 HAT domain. By blocking the

catalytic activity of these co-activators, PF-CBP1 is hypothesized to prevent histone acetylation

at specific gene loci. This leads to a more condensed chromatin state, repressing the

expression of genes that are dependent on CBP/p300 activity for their transcription.[6][7]
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Consequently, analyzing the global gene expression changes following PF-CBP1 treatment is a

powerful method to understand its mechanism of action, identify downstream target genes, and

discover potential biomarkers of drug response.[8]

This guide provides a comprehensive framework for designing and executing a gene

expression analysis experiment using RNA sequencing (RNA-seq) to characterize the

transcriptional consequences of PF-CBP1 inhibition in a cell culture model.

Mechanism of PF-CBP1 Action
The following diagram illustrates the core mechanism of CBP/p300-mediated gene activation

and its inhibition by PF-CBP1.
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Caption: Mechanism of CBP/p300 inhibition by PF-CBP1.
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Experimental Design: The Blueprint for Success
A robust experimental design is the most critical factor for obtaining meaningful and

reproducible results.[9] Every decision made at this stage will directly impact the quality and

interpretability of the final data.

Key Considerations:
Cell Line Selection: Choose a cell line that is relevant to your research question (e.g., a

cancer cell line where CBP/p300 is implicated). Confirm that CBP/p300 is expressed in your

chosen model.

Dose-Response and Time-Course: It is essential to first determine the optimal concentration

and treatment duration.

Dose-Response: Treat cells with a range of PF-CBP1 concentrations to identify an optimal

dose that elicits a biological response without causing excessive cytotoxicity.

Time-Course: Treat cells for various durations (e.g., 6, 12, 24, 48 hours) to capture both

early and late transcriptional events. A preliminary qPCR analysis of a known CBP/p300

target gene can help select the optimal time point for full transcriptome analysis.

Controls are Non-Negotiable:

Vehicle Control: This is the most critical control. Cells are treated with the same solvent

used to dissolve PF-CBP1 (e.g., DMSO) at the same final concentration as the drug-

treated samples. This accounts for any gene expression changes caused by the solvent

itself.

Untreated Control: While optional if a vehicle control is used, it can provide a baseline of

normal gene expression.

The Power of Replicates: Biological replicates are essential for statistical power. They

account for the inherent variability in biological systems.

Minimum: A minimum of three biological replicates per condition (e.g., 3 vehicle-treated, 3

PF-CBP1-treated) is the standard for differential expression analysis.[10]
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More is Better: Increasing the number of replicates enhances the ability to detect true

differences in gene expression, especially for genes with subtle changes or high variability.

[10]

Experimental Workflow Overview
The diagram below outlines the complete workflow from the initial experimental setup to the

final data analysis and interpretation.
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Caption: End-to-end workflow for gene expression analysis.

Wet-Lab Protocol: Generating High-Quality RNA
The quality of the input RNA is paramount for a successful RNA-seq experiment.[11] Garbage

in, garbage out.

Step 1: Cell Culture and Treatment
Plate Cells: Seed cells at a density that will result in ~80-90% confluency at the time of

harvest. Ensure even plating across all wells/dishes designated for the experiment.

Incubate: Allow cells to adhere and enter the logarithmic growth phase (typically 24 hours).

Treat: Aspirate the old media and replace it with fresh media containing either PF-CBP1 at

the predetermined optimal concentration or an equivalent volume of the vehicle (e.g.,

DMSO).
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Incubate: Return cells to the incubator for the predetermined optimal treatment duration.

Step 2: Total RNA Extraction
RNA is highly susceptible to degradation by RNases.[12] It is crucial to maintain an RNase-free

environment. Use RNase-free reagents, filter tips, and tubes, and work quickly on ice when

possible.

Recommended Method: Column-Based Kit (e.g., Qiagen RNeasy Mini Kit)

This method is highly reproducible and yields high-purity RNA, making it ideal for sensitive

downstream applications like RNA-seq.

Harvest Cells: Aspirate media. Wash cells once with ice-cold PBS.

Lyse Cells: Add the appropriate volume of Buffer RLT (with β-mercaptoethanol) directly to the

dish. Scrape the cells to ensure complete lysis and homogenize the lysate by passing it

through a 20-gauge needle 5-10 times.

Add Ethanol: Add one volume of 70% ethanol to the homogenized lysate and mix well by

pipetting.

Bind RNA: Transfer the sample to an RNeasy spin column placed in a 2 mL collection tube.

Centrifuge for 15 seconds at ≥8000 x g. Discard the flow-through.

Wash: Perform the recommended washes with Buffer RW1 and Buffer RPE as per the

manufacturer's protocol. These steps remove contaminants like proteins and salts.

Elute RNA: Transfer the spin column to a new 1.5 mL collection tube. Pipette 30-50 µL of

RNase-free water directly onto the silica membrane. Centrifuge for 1 minute at ≥8000 x g to

elute the RNA.

Step 3: Rigorous RNA Quality Control (QC)
This is a critical checkpoint. Do not proceed to library preparation without verifying RNA quality.

Quantification: Determine the RNA concentration using a fluorometric method (e.g., Qubit).

This is more accurate than spectrophotometry (e.g., NanoDrop) as it specifically measures
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RNA, not all nucleic acids.

Purity: Use a spectrophotometer (NanoDrop) to assess purity. The A260/A280 ratio should

be ~2.0, and the A260/A230 ratio should be between 2.0-2.2.

Integrity: The RNA Integrity Number (RIN) is the gold standard for assessing RNA

degradation.[13][14] Analyze ~1 µL of your RNA sample on an Agilent Bioanalyzer or similar

instrument.

A RIN score of ≥ 8 is highly recommended for standard mRNA-seq.[15][16] Lower RIN

values indicate degradation, which can introduce a 3' bias in the sequencing data and

compromise results.[16]

Sample ID
Concentratio

n (ng/µL)
A260/A280 A260/A230

RNA

Integrity

Number

(RIN)

Decision

Vehicle_Rep1 155 2.05 2.15 9.8 Proceed

Vehicle_Rep2 162 2.06 2.18 9.9 Proceed

Vehicle_Rep3 148 2.04 2.11 9.7 Proceed

PF-

CBP1_Rep1
170 2.05 2.14 9.6 Proceed

PF-

CBP1_Rep2
135 2.03 2.09 9.8 Proceed

PF-

CBP1_Rep3
151 2.06 2.16 9.5 Proceed

Table 1: Example RNA Quality Control Log.

Step 4: Library Preparation and Sequencing
This stage is typically performed by a dedicated genomics core facility.
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Library Preparation: For standard gene expression analysis, a poly-A selection method is

used to enrich for messenger RNA (mRNA). The mRNA is then fragmented, converted to

cDNA, and ligated with sequencing adapters.

Sequencing: Illumina platforms (e.g., NovaSeq, NextSeq) are the most common. For

differential gene expression, a sequencing depth of 20-30 million reads per sample is

generally sufficient.[10] A paired-end sequencing strategy (e.g., 2x75 bp) is recommended.

Bioinformatics Protocol: From Raw Data to
Biological Insight
The bioinformatics pipeline transforms raw sequencing reads into a list of differentially

expressed genes and biological insights.[17]

Bioinformatics Analysis Pipeline
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Caption: A standard RNA-seq bioinformatics data analysis pipeline.
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Step 1: Raw Read Quality Control (FastQC)
The first step after receiving the raw data (in .fastq format) is to assess its quality using a tool

like FastQC. This provides metrics on per-base quality scores, adapter content, and other

potential issues.

Step 2: Alignment to a Reference Genome (STAR)
The high-quality reads are then aligned to a reference genome (e.g., GRCh38 for human).

STAR (Spliced Transcripts Alignment to a Reference) is a widely used aligner that is both fast

and accurate, and is specifically designed to handle spliced RNA-seq reads.[18][19] The output

of this step is a BAM (.bam) file, which contains the aligned read information.

Step 3: Quantification of Gene Expression
(featureCounts)
After alignment, the next step is to count how many reads have mapped to each gene.[20]

featureCounts is an efficient program for this task.[21][22] It takes the BAM files and a gene

annotation file (GTF) as input and generates a matrix of raw read counts, with genes as rows

and samples as columns. It is recommended to count reads that map to exonic regions.[23]

Step 4: Differential Gene Expression Analysis (DESeq2)
This is the core statistical analysis to identify genes that show significant expression changes

between the PF-CBP1-treated and vehicle-treated groups.[24][25] DESeq2, an R/Bioconductor

package, is a robust and popular tool for this purpose.[26][27]

Conceptual DESeq2 Workflow:

Input: The raw count matrix from featureCounts.

Normalization: DESeq2 first normalizes the data to account for differences in library size

between samples.[26]

Modeling: It then fits the data to a negative binomial model, which is appropriate for count

data, and estimates gene-wise dispersion.[26]
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Statistical Testing: Finally, it performs a statistical test (Wald test) for each gene to determine

if the observed difference in expression between conditions is statistically significant.[26]

The output is a results table containing metrics for every gene.

Gene ID baseMean
log2FoldChang

e
pvalue

padj (Adjusted

p-value)

ENSG00...A 1520.4 -2.58 1.2e-50 3.4e-46

ENSG00...B 850.1 -1.95 4.5e-32 6.1e-28

ENSG00...C 50.7 1.51 8.9e-10 2.2e-07

ENSG00...D 2500.2 -0.10 0.65 0.88

Table 2: Example output from a DESeq2 differential expression analysis. log2FoldChange

represents the change in expression (negative values indicate downregulation), and padj is the

p-value adjusted for multiple testing.

Data Interpretation and Validation
Identifying Differentially Expressed Genes (DEGs)
Researchers typically apply thresholds to the DESeq2 results to define a list of significant

DEGs. Common thresholds are:

Adjusted p-value (padj): < 0.05

Absolute log2 Fold Change: > 1 (representing a 2-fold change up or down)

Functional Enrichment Analysis
To understand the biological meaning behind the list of DEGs, it's crucial to perform functional

enrichment analysis.[28] This analysis determines whether the DEGs are significantly enriched

in certain biological pathways, molecular functions, or cellular components.

Tools:

DAVID: A popular web-based tool for functional annotation and enrichment analysis.[29]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 18 Tech Support

https://hbctraining.github.io/DGE_workshop/lessons/04_DGE_DESeq2_analysis.html
https://davidbioinformatics.nih.gov/
https://ngdc.cncb.ac.cn/databasecommons/database/id/3061
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gene Ontology (GO) Consortium Tool: Performs enrichment analysis for GO terms

(biological process, molecular function, cellular component).[30]

This analysis can reveal, for example, that the genes downregulated by PF-CBP1 are

significantly involved in cell cycle progression, aligning with the known role of CBP/p300 in

regulating the G1/S transition.[31]

Validation by RT-qPCR
It is essential to validate the RNA-seq results for a small subset of key DEGs (including both

up- and down-regulated genes) using an independent method. Reverse transcription-

quantitative PCR (RT-qPCR) is the gold standard for this validation. Strong correlation between

RNA-seq fold changes and qPCR fold changes increases confidence in the global

transcriptomic results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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